4-fluoro-1-(4-nitrophenyl)-1H-pyrazole

• Molecular Formula: C9H6FN3O2
• Molecular Weight: 207.16 g/mol
• IUPAC Name: 4-fluoro-1-(4-nitrophenyl)pyrazole
• InChI: InChI=1S/C9H6FN3O2/c10-7-5-11-12(6-7)8-1-3-9(4-2-8)13(14)15/h1-6H
• InChI Key: VMXGDGBWXRRHGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C=C(C=N2)F)[N+](=O)[O-]

Description

4-fluoro-1-(4-nitrophenyl)-1H-pyrazole is a useful research compound. Its molecular formula is C9H6FN3O2 and its molecular weight is 207.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-fluoro-1H-pyrazole (250 mg, 2.90 mmol) and potassium carbonate (803 mg, 5.81 mmol) in acetonitrile (3 mL) was added 4-fluoronitrobenzene (430 mg, 3.05 mmol). The resulting mixture was stirred at 70° C. for 2 hours. The reaction was then filtered and concentrated. Purification by column chromatography gave 4-fluoro-1-(4-nitrophenyl)-1H-pyrazole (400 mg, 67%). 1H NMR (400 MHz, CDCl3, δ): 8.34 (d, 2H), 7.91 (d, 1H), 7.81 (d, 2H), 7.67 (d, 1H).